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Introduction

Direct Analysis in Real Time (DART) mass spectrometry is a powerful analytical technique for
the rapid, direct analysis of solids and liquids in their native state with minimal to no sample
preparation.[1][2] This application note describes a method for the analysis of disperse dyes on
polyester fibers using DART-MS. The heated gas stream of the DART source can penetrate the
fiber structure, allowing for the desorption and ionization of dye molecules, which are then
detected by the mass spectrometer.[3] This method is particularly valuable in forensic science
and quality control for the textile industry, as it allows for the rapid identification of dyes on
single fibers or small pieces of fabric without the need for lengthy extraction procedures.[2][3]

[4]
Principle of DART for Fiber Analysis

DART ionization utilizes a heated stream of metastable helium or nitrogen gas to desorb and
ionize analytes from a sample surface.[5] In the case of dyed polyester fibers, the heated gas
causes the polymer structure to swell, facilitating the release of entrapped disperse dye
molecules.[3] The metastable gas then ionizes these desorbed dye molecules, typically through
protonation, which are subsequently drawn into the mass spectrometer for analysis.[3][6] This
direct analysis approach provides a rapid and sensitive means of identifying the chemical
composition of the dyes present on the fiber.
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Experimental Workflow

The following diagram illustrates the general workflow for the analysis of dyed polyester fibers
using DART-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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